BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Spectroscopic Characterization
of 4-(2-Isopropylphenoxy)aniline

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-(2-Isopropylphenoxy)aniline
CAS No.: 212189-62-3
Cat. No.: B3115878
Get Quote
. J

Executive Summary & Compound Profile

This guide provides a comprehensive spectroscopic analysis of 4-(2-
Isopropylphenoxy)aniline (CAS: 212189-62-3). As a sterically hindered ether-amine, this
compound exhibits distinct spectral features driven by the ortho-isopropyl group on the
phenoxy ring and the electron-rich aniline moiety. Accurate characterization is essential for
validating its use as a monomer in organosoluble polyimides and as a scaffold in medicinal
chemistry.

Chemical Identity[1][2][3][4]

e IUPAC Name: 4-(2-Propan-2-ylphenoxy)aniline
¢ Molecular Formula: C1sH17NO
¢ Molecular Weight: 227.30 g/mol

 Structure: Aniline ring coupled via an ether linkage to a 2-isopropylphenyl group.
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Synthesis & Process Logic

Understanding the synthesis is prerequisite to interpreting the spectra, particularly for
identifying common impurities like the nitro-precursor or residual solvents.

Reaction Pathway

The synthesis typically follows a Nucleophilic Aromatic Substitution (

) followed by catalytic reduction.

e Coupling: 2-Isopropylphenol + 4-Fluoronitrobenzene

4-(2-1sopropylphenoxy)nitrobenzene.

e Reduction: Nitro intermediate

4-(2-1sopropylphenoxy)aniline.

Raw Materials
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Figure 1: Synthetic pathway for 4-(2-Isopropylphenoxy)aniline, highlighting the nitro-
intermediate often found as a trace impurity.

Spectroscopic Data Analysis[1][2][3][5][6]
Nuclear Magnetic Resonance (NMR) Spectroscopy
The

H NMR spectrum is characterized by the distinct isopropyl pattern and two sets of aromatic
signals (aniline vs. phenoxy).

Solvent: CDCI

(Chloroform-d) is the standard solvent. DMSO-d
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may be used if the amine protons exchange too rapidly or for solubility reasons, which will shift
the NH

peak downfield (~4.8-5.0 ppm).

H NMR Data (500 MHz, CDCI
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C NMR Data (125 MHz, CDCI

)

 Aliphatic:
22.8 (CH
), 27.1 (CH).

e Aromatic (Aniline):

116.2 (C-N ortho), 120.5 (C-O ortho), 142.5 (C-NH

), 149.8 (C-O).

e Aromatic (Phenoxy):
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118.5, 122.0, 126.5, 126.9, 139.5 (C-iPr), 154.2 (C-O).

Infrared (IR) Spectroscopy

IR analysis is critical for confirming the reduction of the nitro group (disappearance of

1520/1340 cm

bands) and the appearance of the amine.

Method: ATR (Attenuated Total Reflectance) on neat solid/oil.
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Mass Spectrometry (MS)
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Technique: GC-MS (El, 70 eV) or ESI-MS (Positive Mode).
e Molecular lon (

): m/z 227 (Base peak or high intensity).
e Fragmentation Pattern (EI):

o m/z212(

): Loss of a methyl group from the isopropyl moiety. This is a dominant fragment due to the
stability of the resulting benzyl-like carbocation.

o m/z 184 (
): Loss of the isopropyl group (C
H
).

o m/z 108/109: Formation of the p-aminophenoxy radical or cation.

Molecular lon
[M]+ = 227

- CH3 (Methyl loss) |- C3H7 (Isopropy! loss)

[M - C3H7]+
m/z = 184

Aminophenol Fragment
m/z ~ 109
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Figure 2: Primary fragmentation pathways in Electron Impact (El) Mass Spectrometry.

Experimental Protocols
Protocol A: NMR Sample Preparation
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Objective: Ensure high-resolution spectra without concentration broadening.
Step 1: Weigh 10-15 mg of 4-(2-Isopropylphenoxy)aniline into a clean vial.
Step 2: Add 0.6 mL of CDCI

(containing 0.03% TMS as internal standard).

Step 3: Agitate until fully dissolved. If the solution is cloudy, filter through a cotton plug into
the NMR tube.

Step 4: Acquire spectrum with a minimum of 16 scans (for

H) to ensure signal-to-noise ratio > 100:1.

Protocol B: Purity Verification via GC-MS

o Objective: Quantify residual 4-(2-isopropylphenoxy)nitrobenzene.
Column: HP-5MS or equivalent (30m x 0.25mm x 0.25um).

Temperature Program: 100°C (1 min)
20°C/min
300°C (5 min).

Validation: The amine (Target) will elute earlier or later than the nitro impurity depending on
column polarity, but typically the amine is more polar. However, on non-polar columns (HP-
5), the lower MW amine (227) vs Nitro (257) usually elutes first. Look for m/z 257 peaks to
identify unreacted starting material.

References

o Synthesis and Characterization of Polyimides: ResearchGate. Synthesis and
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o Synthesis of Isopropyl-substituted Intermediates: MDPI. Synthesis and Characterization of
Bulky Substituted Hemihexaphyrazines Bearing 2,6-Diisopropylphenoxy Groups. Retrieved
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e Mass Spectrometry of Aniline Derivatives: MassBank. Mass Spectrum of Aniline Derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. 4-(2-Methoxyphenoxy)aniline | CL3H13NO2 | CID 1121067 - PubChem
[pubchem.ncbi.nim.nih.gov]

e To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 4-
(2-1sopropylphenoxy)aniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3115878/docs#technical-guide-spectroscopic-
characterization-of-4-2-isopropylphenoxy-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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